Cas no 777888-90-1 (2-(4-fluoro-3-methylphenyl)azetidine)

2-(4-Fluoro-3-methylphenyl)azetidine is a fluorinated azetidine derivative characterized by its compact azetidine ring and substituted phenyl group. The presence of a fluorine atom at the para position and a methyl group at the meta position on the phenyl ring enhances its electronic and steric properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The azetidine scaffold contributes to conformational rigidity, potentially improving binding affinity in bioactive molecules. This compound is particularly useful in the synthesis of pharmacologically active agents, including CNS-targeting drugs and enzyme inhibitors. Its structural features offer opportunities for further functionalization, enabling tailored modifications for specific applications. High purity and stability under standard conditions ensure reliable performance in synthetic workflows.

2-(4-fluoro-3-methylphenyl)azetidine structure

777888-90-1 structure

Product Name:2-(4-fluoro-3-methylphenyl)azetidine

CAS No:777888-90-1

MF:C₁₀H₁₂FN

MW:165.207386016846

CID:553110

PubChem ID:45090342

Update Time:2025-06-08

2-(4-fluoro-3-methylphenyl)azetidine Chemical and Physical Properties

Names and Identifiers

- Azetidine,2-(4-fluoro-3-methylphenyl)-
- Azetidine, 2-(4-fluoro-3-methylphenyl)- (9CI)
- 2-(4-fluoro-3-methylphenyl)azetidine
- 777888-90-1
- DTXSID10666595
- AKOS006292293
- EN300-1856919
- Inchi： 1S/C10H12FN/c1-7-6-8(2-3-9(7)11)10-4-5-12-10/h2-3,6,10,12H,4-5H2,1H3
- InChI Key： BQMQZAGBRHONMV-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1C)C1CCN1

Computed Properties

Exact Mass: 165.09546
Monoisotopic Mass: 165.095
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12A^2
XLogP3: 1.9

Experimental Properties

PSA: 12.03

2-(4-fluoro-3-methylphenyl)azetidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1856919-0.05g	2-(4-fluoro-3-methylphenyl)azetidine	777888-90-1	0.05g	$707.0	2023-09-18
Enamine	EN300-1856919-0.1g	2-(4-fluoro-3-methylphenyl)azetidine	777888-90-1	0.1g	$741.0	2023-09-18
Enamine	EN300-1856919-0.25g	2-(4-fluoro-3-methylphenyl)azetidine	777888-90-1	0.25g	$774.0	2023-09-18
Enamine	EN300-1856919-0.5g	2-(4-fluoro-3-methylphenyl)azetidine	777888-90-1	0.5g	$809.0	2023-09-18
Enamine	EN300-1856919-1.0g	2-(4-fluoro-3-methylphenyl)azetidine	777888-90-1	1g	$1272.0	2023-05-23
Enamine	EN300-1856919-2.5g	2-(4-fluoro-3-methylphenyl)azetidine	777888-90-1	2.5g	$1650.0	2023-09-18
Enamine	EN300-1856919-5.0g	2-(4-fluoro-3-methylphenyl)azetidine	777888-90-1	5g	$3687.0	2023-05-23
Enamine	EN300-1856919-10.0g	2-(4-fluoro-3-methylphenyl)azetidine	777888-90-1	10g	$5467.0	2023-05-23
Enamine	EN300-1856919-1g	2-(4-fluoro-3-methylphenyl)azetidine	777888-90-1	1g	$842.0	2023-09-18
Enamine	EN300-1856919-5g	2-(4-fluoro-3-methylphenyl)azetidine	777888-90-1	5g	$2443.0	2023-09-18